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Compound of Interest

Compound Name: CNQX disodium salt

Cat. No.: B1662576 Get Quote

Technical Guide: CNQX Disodium Salt
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the technical data and safety information

for CNQX disodium salt, a potent antagonist of AMPA and kainate receptors widely used in

neuroscience research.

Section 1: Chemical and Physical Properties
CNQX disodium salt is the water-soluble form of 6-cyano-7-nitroquinoxaline-2,3-dione

(CNQX). Its physical and chemical properties are summarized below.
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Property Value References

Chemical Name
6-Cyano-7-nitroquinoxaline-

2,3-dione disodium salt
[1][2]

Molecular Formula C₉H₂N₄Na₂O₄ [2]

Molecular Weight 276.12 g/mol [1][2]

CAS Number 479347-85-8 [1][2]

Appearance Solid

Purity ≥98% to >99% [2]

Solubility
Soluble in water to 10 mM and

25 mM
[2]

Storage

Desiccate at room temperature

or +4°C. The product can be

stored for up to 12 months

under desiccating conditions.

[2]

Handling

Hydroscopic solid. Contact

with air may cause the material

to change color and become

sticky. It is recommended to

store the material in a sealed

jar.

[1]

Section 2: Biological Activity and Mechanism of
Action
CNQX is a potent and competitive antagonist of α-amino-3-hydroxy-5-methyl-4-

isoxazolepropionic acid (AMPA) and kainate receptors, which are ionotropic glutamate

receptors crucial for fast excitatory synaptic transmission in the central nervous system.[1][3] It

also acts as an antagonist at the glycine modulatory site of the NMDA receptor complex,

though with lower potency.[2][4] By blocking these receptors, CNQX can inhibit excitatory

postsynaptic potentials and currents (EPSCs), leading to neuroprotective effects in models of

ischemia and inhibition of seizure-like activity in hippocampal neurons.[2][3]
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Signaling Pathway
The primary mechanism of action of CNQX is the competitive antagonism of AMPA and kainate

receptors, preventing the binding of glutamate and subsequent ion channel opening. This

blockade inhibits the influx of Na⁺ and Ca²⁺ ions, thereby reducing neuronal excitation.
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Caption: Mechanism of action of CNQX disodium salt.

Potency
Receptor Target IC₅₀ Value References

AMPA Receptor 0.3 µM [2][4][5]

Kainate Receptor 1.5 µM [2][4][5]

NMDA Receptor (Glycine Site) 25 µM [2][4]

Section 3: Safety and Handling
For research use only. Not for human or veterinary use.[1]

Hazard Identification
Based on available data for CNQX (the non-salt form), the substance is classified as harmful.
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Hazard Classification

Acute Toxicity (Oral) Harmful if swallowed.

Acute Toxicity (Dermal) Harmful in contact with skin.

Acute Toxicity (Inhalation) Harmful if inhaled.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Precautionary Measures
Type Statement

Prevention
Avoid breathing

dust/fume/gas/mist/vapors/spray.

Response (Inhalation)

IF INHALED: Remove victim to fresh air and

keep at rest in a position comfortable for

breathing.

Response (Eye Contact)

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Storage

Store locked up. Store in a cool, dry, and well-

ventilated place. Keep container tightly closed.

Light sensitive.[6]

Disposal
Dispose of contents/container in accordance

with local regulations.

Personal Protective Equipment (PPE)
Eye/Face Protection: Use equipment for eye protection tested and approved under

appropriate government standards such as NIOSH (US) or EN 166 (EU).[6]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact.[6]
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Respiratory Protection: Where risk assessment shows air-purifying respirators are

appropriate, use a full-face particle respirator type N100 (US) or type P3 (EN 143) respirator

cartridges as a backup to engineering controls.

Section 4: Experimental Protocols
CNQX is a valuable tool in electrophysiology and other neuroscience experiments to isolate

specific receptor-mediated responses.

Electrophysiology: Inhibition of Excitatory Postsynaptic
Currents (EPSCs)
This protocol describes the use of CNQX to block AMPA/kainate receptor-mediated EPSCs in

brain slices.
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Caption: Workflow for an electrophysiology experiment using CNQX.

Methodology:

Slice Preparation: Prepare acute brain slices (e.g., 300 µm thick) from the brain region of

interest using a vibratome in ice-cold, oxygenated artificial cerebrospinal fluid (aCSF).[7]
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Recording Setup: Transfer a slice to a recording chamber and continuously perfuse with

oxygenated aCSF. Obtain whole-cell voltage-clamp recordings from a target neuron.[3]

Baseline Recording: Hold the neuron at a membrane potential of -60 to -70 mV.[3] Record

baseline spontaneous EPSCs or evoke EPSCs using a stimulating electrode.[3]

CNQX Application: Bath-apply CNQX disodium salt at a concentration sufficient to block

AMPA/kainate receptors. A common working concentration is 10 µM for full blockade, with

effects seen at 1 µM.[1][3]

Data Acquisition: Record EPSCs during and after CNQX application to observe the reduction

or complete block of the currents.

Analysis: Analyze the amplitude and frequency of EPSCs before and after CNQX application

to quantify the contribution of AMPA/kainate receptors to the synaptic response.

Immunocytochemistry (ICC)
This protocol provides an example of using CNQX in cell culture to study its effects on protein

expression or phosphorylation.

Methodology:

Cell Culture: Plate cells (e.g., SK-N-SH) and incubate at 37°C.

CNQX Treatment: Treat cells with varying concentrations of CNQX disodium salt dissolved

in the culture medium for a specified duration (e.g., 24 hours).

Fixation and Permeabilization: Fix the cells with 4% formaldehyde, then permeabilize and

block with a solution containing serum and a detergent.

Antibody Staining: Incubate with a primary antibody overnight at 4°C, followed by incubation

with a fluorescently labeled secondary antibody.

Imaging: Visualize the cells using fluorescence microscopy to assess changes in protein

expression or localization.
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Section 5: Toxicological Information
The toxicological data for CNQX (non-salt form) indicates potential hazards upon exposure.

Route of Exposure Toxicological Data

Subcutaneous TDLO: 133 ng/kg (rat)

Intracerebral TDLO: 93 ng/kg (rat)

Intracerebral TDLO: 0.2 µg/kg (mouse)

TDLO (Lowest Published Toxic Dose)

Primary Irritant Effect:

On the skin: Irritant to skin and mucous membranes.

On the eye: Irritating effect.

Sensitization: No sensitizing effects are known.

This technical guide is intended for informational purposes only and should not be used as a

substitute for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult

the manufacturer's SDS and follow established laboratory safety protocols when handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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